4-(1,3-Dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole;hydrochloride

• IUPAC Name: 4-(1,3-dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole;hydrochloride
• InChI: InChI=1S/C15H16N2OS.ClH/c1-2-6-17(5-1)15-16-14(10-19-15)11-3-4-12-8-18-9-13(12)7-11;/h3-4,7,10H,1-2,5-6,8-9H2;1H
• InChI Key: OSWPLZZQGOGELV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=CS2)C3=CC4=C(COC4)C=C3.Cl
• Molecular Formula: C15H17ClN2OS
• Molecular Weight: 308.8 g/mol

Description

4-(1,3-Dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole; hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential therapeutic benefits. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-(1,3-Dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole; hydrochloride is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in inflammatory and tumor processes. It may also work by modulating neurotransmitter systems in the brain.
Biochemical and Physiological Effects:
Studies have shown that 4-(1,3-Dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole; hydrochloride has anti-inflammatory, anti-tumor, and anti-microbial effects. It has also been shown to have neuroprotective effects and may improve cognitive function. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(1,3-Dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole; hydrochloride in lab experiments is its potential therapeutic benefits. This compound may be useful in the development of new drugs for the treatment of inflammatory and neurological disorders. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to develop new drugs based on this compound.

Future Directions

There are several future directions for the study of 4-(1,3-Dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole; hydrochloride. One direction is to further investigate its mechanism of action and its potential use in the treatment of neurological disorders. Another direction is to explore its anti-inflammatory and anti-tumor properties and its potential use in the development of new drugs for these conditions. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 4-(1,3-Dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole; hydrochloride involves the reaction of 2-(2-bromoacetyl)-1,3-thiazole with 2-(1,3-dihydro-2-benzofuran-5-yl)-1-methylpyrrolidine. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

4-(1,3-Dihydro-2-benzofuran-5-yl)-2-pyrrolidin-1-yl-1,3-thiazole; hydrochloride has been used in scientific research for its potential therapeutic benefits. This compound has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.